Cas no 176435-55-5 (3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-)

3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel- structure
176435-55-5 structure
Product Name:3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-
CAS No:176435-55-5
MF:C6H12O2
MW:116.158282279968
CID:1363217
PubChem ID:124582960
Update Time:2025-04-20

3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-
    • rel-(3R,4S)-Tetrahydro-3,4-dimethyl-3-furanol
    • DTXSID201251173
    • 176435-55-5
    • Inchi: 1S/C6H12O2/c1-5-3-8-4-6(5,2)7/h5,7H,3-4H2,1-2H3/t5-,6-/m1/s1
    • InChI Key: WKNCNSVFSAEVAQ-PHDIDXHHSA-N
    • SMILES: O1C[C@@H](C)[C@@](C)(C1)O

Computed Properties

  • Exact Mass: 116.083729621g/mol
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.5Ų
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